Cas no 3864-43-5 ((3-methyloxetan-3-yl)methyl methanesulfonate)

• Product Name: (3-methyloxetan-3-yl)methyl methanesulfonate
• CAS No: 3864-43-5
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 2825151
• PubChem ID: 11084479
• Update Time: 2025-11-02

(3-methyloxetan-3-yl)methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (3-methyloxetan-3-yl)methyl methanesulfonate
• CS-0261853
• AKOS026727724
• 3-Oxetanemethanol, 3-methyl-, methanesulfonate
• 3-methyl-3-[(methanesulfonyl)oxymethyl]oxetane
• SCHEMBL16766
• E73407
• Z1219739114
• EN300-80272
• DB-218136
• 3864-43-5
• methanesulfonic acid 3-methyl-oxetan-3-ylmethyl ester
• (3-methyloxetan-3-yl)methylmethanesulfonate
• UEDUZYXWOZILMR-UHFFFAOYSA-N

• Inchi： 1S/C6H12O4S/c1-6(3-9-4-6)5-10-11(2,7)8/h3-5H2,1-2H3
• InChI Key： UEDUZYXWOZILMR-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1(C)COC1

Computed Properties

• Exact Mass: 180.04563003Da
• Monoisotopic Mass: 180.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on (3-methyloxetan-3-yl)methyl methanesulfonate

Comprehensive Guide to (3-methyloxetan-3-yl)methyl methanesulfonate (CAS No. 3864-43-5): Properties, Applications, and Market Insights

(3-methyloxetan-3-yl)methyl methanesulfonate (CAS No. 3864-43-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, often referred to as MOMM in industrial contexts, is a key intermediate in the production of various high-value chemicals. Its unique molecular structure, featuring a methanesulfonate group attached to a 3-methyloxetane ring, makes it highly reactive and versatile for numerous synthetic applications.

The growing demand for (3-methyloxetan-3-yl)methyl methanesulfonate is driven by its role in the development of novel drug candidates and specialty chemicals. Researchers and manufacturers are particularly interested in its ability to act as a protecting group or alkylating agent in complex organic reactions. With the rise of green chemistry and sustainable synthesis methods, MOMM has emerged as a valuable tool due to its efficiency and relatively low environmental impact compared to traditional reagents.

From a chemical perspective, (3-methyloxetan-3-yl)methyl methanesulfonate exhibits several noteworthy properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents such as dichloromethane, tetrahydrofuran, and dimethyl sulfoxide. Its molecular weight is approximately 194.23 g/mol, and it demonstrates good stability under standard storage conditions when protected from moisture and extreme temperatures.

One of the most significant applications of 3864-43-5 is in pharmaceutical synthesis, where it serves as a crucial building block for various active pharmaceutical ingredients (APIs). The oxetane moiety in its structure is particularly valuable for modifying drug molecules to enhance their bioavailability and metabolic stability. Recent studies have highlighted its use in developing treatments for central nervous system disorders and anti-inflammatory drugs, aligning with current healthcare trends focusing on neurological and immunological therapies.

In the agrochemical sector, (3-methyloxetan-3-yl)methyl methanesulfonate has shown promise in the synthesis of novel crop protection agents. Its structural features allow for the creation of compounds with improved pesticidal activity and reduced environmental persistence, addressing the growing demand for sustainable agriculture solutions. This application has become increasingly relevant as the global agricultural industry seeks alternatives to traditional, more environmentally harmful pesticides.

The market dynamics for MOMM reflect broader trends in the fine chemicals industry. With the pharmaceutical sector's continued expansion and the increasing emphasis on precision agriculture, demand for specialized intermediates like (3-methyloxetan-3-yl)methyl methanesulfonate is expected to grow steadily. Current market analysis suggests that Asia-Pacific regions, particularly China and India, are emerging as significant production hubs for this compound, driven by their robust chemical manufacturing infrastructure and competitive production costs.

Quality control and analytical characterization of 3864-43-5 are critical aspects of its commercial production. Standard analytical techniques for verifying the purity and identity of this compound include high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure that the material meets the stringent requirements of pharmaceutical and agrochemical applications, where even minor impurities can significantly impact final product performance.

From a regulatory standpoint, (3-methyloxetan-3-yl)methyl methanesulfonate is generally regarded as safe for industrial use when proper handling procedures are followed. While not classified as hazardous under most international chemical regulations, appropriate personal protective equipment should be used when working with this compound, including gloves and eye protection. Proper ventilation is recommended during handling to minimize exposure to vapors or aerosols.

The synthesis of MOMM typically involves multi-step organic reactions starting from commercially available precursors. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of its production, reducing waste and energy consumption. These innovations align with the chemical industry's broader shift toward green chemistry principles and sustainable manufacturing practices.

Looking ahead, research into new applications of (3-methyloxetan-3-yl)methyl methanesulfonate continues to expand. Emerging areas of interest include its potential use in polymer chemistry for creating specialty materials with unique properties, as well as in bioconjugation chemistry for developing advanced diagnostic tools. These diverse applications underscore the compound's versatility and importance in modern chemical research and development.

For researchers and industry professionals seeking detailed technical information about CAS No. 3864-43-5, comprehensive data is available through various chemical databases and scientific literature. Key parameters of interest typically include its physical-chemical properties, spectral data, handling precautions, and commercial availability. As with any specialized chemical compound, consultation with technical experts is recommended when planning its use in novel applications or scale-up processes.

The future outlook for (3-methyloxetan-3-yl)methyl methanesulfonate appears promising, with anticipated growth in both traditional and innovative applications. As chemical synthesis becomes increasingly sophisticated and targeted, intermediates like MOMM will continue to play vital roles in developing the next generation of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research and development efforts are expected to further expand the utility and commercial significance of this valuable compound.